Cas no 2035018-12-1 ((2E)-3-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}prop-2-enamide)

• Product Name: (2E)-3-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}prop-2-enamide
• CAS No: 2035018-12-1
• MF: C₁₉H₁₈N₄O
• MW: 318.372423648834
• CID: 5354740
• Update Time: 2025-05-20

(2E)-3-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)cinnamamide
• (E)-3-phenyl-N-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]prop-2-enamide
• (2E)-3-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}prop-2-enamide

• Inchi： 1S/C19H18N4O/c24-18(10-9-16-6-2-1-3-7-16)21-12-14-23-15-13-22-19(23)17-8-4-5-11-20-17/h1-11,13,15H,12,14H2,(H,21,24)/b10-9+
• InChI Key： DXLDTSXCAJJBOO-MDZDMXLPSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)NCCN1C=CN=C1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 420
• XLogP3: 2
• Topological Polar Surface Area: 59.8

Additional information on (2E)-3-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}prop-2-enamide

The Compound CAS No 2035018-12-1: (2E)-3-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}prop-2-enamide

In the realm of organic chemistry, the compound identified by CAS No 2035018-12-1, commonly referred to as (2E)-3-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}prop-2-enamide, stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound is a derivative of imidazole, a heterocyclic aromatic compound, and incorporates a pyridine ring, which adds to its structural complexity and functional versatility. The presence of the phenyl group and the enamide functionality further enhances its potential for use in various chemical and biological contexts.

Recent studies have highlighted the importance of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as an inhibitor of specific enzymes, such as kinases and proteases, which are critical in disease pathways. The imidazole moiety within the molecule is known for its ability to form hydrogen bonds, which is essential for binding to protein targets. Additionally, the pyridine ring contributes to the molecule's aromaticity and electronic properties, further enhancing its bioactivity.

The synthesis of (2E)-3-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}prop-2-enamide involves a series of well-established organic reactions. The process typically begins with the preparation of the imidazole core, followed by functionalization to introduce the pyridine ring and the phenyl group. The final step involves coupling reactions to form the enamide linkage. This multi-step synthesis demonstrates the molecule's accessibility and scalability for large-scale production.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Scientists have investigated its ability to serve as a carrier for therapeutic agents, leveraging its structural features to enhance drug solubility and bioavailability. The enamide functionality has been shown to improve membrane permeability, making it an ideal candidate for delivering drugs across biological barriers such as the blood-brain barrier.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological systems. Molecular docking studies have revealed potential binding sites on proteins associated with neurodegenerative diseases, such as Alzheimer's disease. These findings suggest that (2E)-3-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}prop-2-enamide could play a role in developing novel therapies for such conditions.

In conclusion, CAS No 2035018-12-1 represents a cutting-edge molecule with vast potential in pharmaceutical research and development. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in modern drug discovery efforts. As research continues to uncover new applications and mechanisms of action, this compound will undoubtedly remain at the forefront of scientific innovation.